Cas no 55680-04-1 (2-Oxetanone, 4-heptylidene-3-hexyl-)

• Product name: 2-Oxetanone, 4-heptylidene-3-hexyl-
• CAS No: 55680-04-1
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1594905
• PubChem ID: 71364042

2-Oxetanone, 4-heptylidene-3-hexyl- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanone, 4-heptylidene-3-hexyl-
• 4-heptylidene-3-hexyloxetan-2-one
• DTXSID30787539
• 55680-04-1

• Inchi： InChI=1S/C16H28O2/c1-3-5-7-9-11-13-15-14(16(17)18-15)12-10-8-6-4-2/h13-14H,3-12H2,1-2H3
• InChI Key： PSSKZWOEKWIMCZ-UHFFFAOYSA-N
• SMILES： CCCCCCC=C1C(C(=O)O1)CCCCCC

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 6.2

Experimental Properties

• PSA: 26.3